Cas no 1240570-79-9 (4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride)

• Product Name: 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
• CAS No: 1240570-79-9
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• MDL: MFCD16810437
• CID: 4690292
• Update Time: 2025-10-29

4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
• Cl.OC1=CC=C(Br)C=C1CNCC=C
• 2-[(Allylamino)methyl]-4-bromophenol hydrochloride

• MDL： MFCD16810437
• Inchi： 1S/C10H12BrNO.ClH/c1-2-5-12-7-8-6-9(11)3-4-10(8)13;/h2-4,6,12-13H,1,5,7H2;1H
• InChI Key： YMXNFYHQHOQBCJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CNCC=C)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride

Introduction to 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride (CAS No. 1240570-79-9)

4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride, identified by its CAS number 1240570-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its brominated aromatic ring and an amine-substituted hydroxyl group, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride consists of a phenolic core substituted with a bromine atom at the 4-position and an N-methylamino group at the 2-position, further connected to a propenyl moiety. This configuration imparts distinct chemical properties, including reactivity patterns that are useful in medicinal chemistry. The presence of both electrophilic and nucleophilic centers within the molecule allows for diverse functionalization strategies, making it a versatile building block for drug discovery efforts.

In recent years, 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One particularly notable area of investigation involves its potential role in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The phenolic hydroxyl group and the bromine atom provide handles for further derivatization, enabling the creation of compounds with tailored biological activities. For instance, researchers have utilized this compound to develop analogs with enhanced selectivity for specific enzymes involved in chronic inflammatory diseases.

Another emerging application of 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride lies in its use as a precursor for antiviral agents. The structural motif of this compound shares similarities with known viral protease inhibitors, suggesting its utility in designing new antiviral drugs. Preliminary studies have demonstrated that derivatives of this compound can interact with viral proteases, potentially disrupting viral replication cycles. This line of research is particularly relevant in the context of emerging infectious diseases, where rapid development of new antiviral therapies is crucial.

The synthesis of 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of a phenol derivative, followed by nucleophilic substitution with an amine-bearing propenyl halide. The final step often involves salt formation to yield the hydrochloride salt, which enhances stability and solubility for further applications. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for research purposes.

From a pharmacological perspective, the amine and hydroxyl groups in 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride contribute to its potential as a prodrug or lead compound. The amine group can participate in hydrogen bonding interactions with biological targets, while the hydroxyl group offers opportunities for further derivatization into more complex structures. These features make it an attractive candidate for structure-based drug design (SBDD) approaches, where computational modeling is used to predict binding modes and optimize efficacy.

Recent advances in biocatalysis have also opened new avenues for utilizing 4-Bromo-2-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride in sustainable drug synthesis. Enzymatic methods have been employed to modify specific functional groups within the molecule, reducing reliance on harsh chemical conditions and minimizing waste generation. Such green chemistry approaches align with broader efforts to make pharmaceutical production more environmentally friendly while maintaining high standards of efficiency and yield.

The spectroscopic and analytical characterization of 4-Bromo-2-{[(propen)-1-yloxy)methyl}phenol hydrochloride (CAS No. 1240570 79 9) has been extensively studied to ensure its identity and purity. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm structural integrity. Additionally, X-ray crystallography has provided detailed insights into its molecular geometry, which are valuable for understanding its interactions with biological targets.

In conclusion, 4-Bromo-N-methylaminomethyl-O-bromophenol HCl represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in modern medicinal chemistry research. As scientific understanding evolves, further exploration into its potential applications will undoubtedly continue to expand its utility across various therapeutic domains.